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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Chloro-1-pentanol

This guide provides a comprehensive overview of the core physical properties of 5-Chloro-1-
pentanol, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of quantitative data, detailed experimental protocols for property

determination, and a logical workflow for physical property analysis.

Core Physical Properties
5-Chloro-1-pentanol is a colorless to pale yellow liquid at room temperature with a mild,

characteristic odor.[1][2] It is an important intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[3][4][5] The molecule contains both a primary

alcohol functional group and a chloroalkane moiety, making it polar and reactive in nucleophilic

substitution reactions.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 5-Chloro-1-pentanol based on

available data.
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Property Value Source(s)

Molecular Formula C₅H₁₁ClO [3][4][6][7]

Molecular Weight 122.59 g/mol [4][5][8]

122.595 g/mol [3]

122.60 g/mol [6][7]

Appearance
Colorless to almost colorless

clear liquid
[9][10]

Boiling Point 182.8 °C at 760 mmHg [3]

99 °C at 18 mmHg [9][10]

107 °C at 10 torr [1]

102-103 °C at 8 mmHg [4][5]

Density 1.06 g/cm³ (at 20°C) [4][9][10]

1.021 g/cm³ [3]

1.060 g/mL [11]

Refractive Index 1.45 (at 20°C) [9][10]

1.454 [1][3][4][5]

Solubility Slightly soluble in water [3][4][5]

Sparingly soluble in DMSO

and Methanol
[3][4]

Flash Point 83 °C [9][10]

83.2 °C [1][3]

Experimental Protocols
The following sections detail generalized methodologies for determining the key physical

properties of a liquid compound such as 5-Chloro-1-pentanol.
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Determination of Boiling Point (Micro Method)
This method is suitable when only a small volume of the sample is available.[12]

Apparatus:

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Stirrer (optional)

Procedure:

Place approximately 0.5 mL of 5-Chloro-1-pentanol into the small test tube.[12]

Invert the sealed capillary tube and place it inside the test tube with the open end submerged

in the liquid.

Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the

liquid.

Heat the apparatus gently and stir if possible.[12]

Observe for a continuous stream of bubbles emerging from the open end of the capillary

tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Record this temperature.

Determination of Density
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The density of a liquid can be determined by accurately measuring its mass and volume.[13]

[14]

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Procedure:

Measure and record the mass of a clean, dry pycnometer or graduated cylinder.[13][14]

Fill the pycnometer or graduated cylinder with 5-Chloro-1-pentanol to a known volume.

Measure and record the combined mass of the container and the liquid.[13][14]

Calculate the mass of the liquid by subtracting the mass of the empty container from the

combined mass.[13][14]

Calculate the density using the formula: Density = Mass / Volume.[14]

Determination of Refractive Index
An Abbe refractometer is commonly used for measuring the refractive index of a liquid.[15]

Apparatus:

Abbe refractometer

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue

Procedure:

Ensure the prism of the refractometer is clean and dry.
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Using a dropper, place a few drops of 5-Chloro-1-pentanol onto the surface of the prism.

[15]

Close the prism and allow the liquid to spread evenly.

Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Rotate the knob to bring the boundary line between the light and dark fields into view.

Adjust the compensator to eliminate any color fringes and sharpen the boundary line.[15]

Align the boundary line precisely with the center of the crosshairs.[15]

Read the refractive index value from the scale.

Clean the prism thoroughly with a suitable solvent and soft tissue after the measurement.[15]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid sample.
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Workflow for Physical Property Determination of a Liquid

Sample Preparation

Physical Property Analysis

Data Processing & Reporting

Obtain Pure Liquid Sample
(e.g., 5-Chloro-1-pentanol)

Determine Boiling Point Measure Density Measure Refractive Index Assess Solubility

Record All Measurements
(Temperature, Pressure, etc.)

Compare with Literature Values

Compile Technical Report

Click to download full resolution via product page

Caption: A logical workflow for the determination of key physical properties of a liquid chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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